Cas no 886130-97-8 ((2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid)

• Product Name: (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid
• CAS No: 886130-97-8
• MF: C₁₄H₁₇NO₅S
• MW: 311.353482961655
• CID: 5556925
• Update Time: 2025-05-23

(2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(ethoxycarbonyl)-4,5-dimethyl-2-thienyl]amino}-3-methyl-4-oxo-2-butenoic acid
• (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid

• Inchi： 1S/C14H17NO5S/c1-5-20-14(19)11-8(3)9(4)21-13(11)15-12(18)7(2)6-10(16)17/h6H,5H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： GIUZUAMLMAWGRO-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C(C)=CC(O)=O)SC(C)=C(C)C=1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid

Introduction to (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic Acid (CAS No. 886130-97-8)

(2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 886130-97-8, belongs to a class of molecules that exhibit promising properties for various applications, particularly in pharmaceutical development and synthetic chemistry. Its unique structural features, including a thiophene ring and an acrylate moiety, make it a versatile building block for the synthesis of more complex molecules with potential therapeutic benefits.

The compound's structure is characterized by a 3-methylprop-2-enoic acid backbone, which is functionalized with an ethoxycarbonyl group and a 4,5-dimethylthiophen-2-ylcarbamoyl moiety. The presence of these functional groups not only contributes to its chemical reactivity but also opens up possibilities for its use in the development of novel drugs and agrochemicals. The thiophene ring, a heterocyclic aromatic compound, is known for its stability and ability to interact with biological targets, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Research has shown that molecules containing thiophene rings can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid may contribute to its potential as a lead compound in drug discovery. Studies have indicated that the compound can serve as a precursor for the synthesis of more complex derivatives that target specific enzymes or receptors involved in disease pathways.

The acrylate group in the molecule is another key feature that enhances its utility in synthetic chemistry. Acrylates are known for their reactivity in various chemical transformations, including Michael additions, Diels-Alder reactions, and polymerizations. These reactions are crucial in the synthesis of polymers, drugs, and other fine chemicals. The combination of the acrylate moiety with the thiophene ring in (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid suggests that it could be used to develop novel materials with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such compounds. By using computational methods, researchers can predict the biological activity and pharmacokinetic properties of (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and flow chemistry, has improved the efficiency of these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophene ring into the molecule efficiently. These methods not only enhance the yield but also minimize side reactions, making the synthesis more sustainable.

In addition to its potential in pharmaceuticals, (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid has shown promise in other areas of research. For example, it can be used as a starting material for the synthesis of organic electronic materials. The conjugated system present in the molecule allows for efficient charge transport properties, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaics.

The compound's stability under various conditions makes it suitable for industrial applications as well. Researchers have explored its use as an intermediate in the production of specialty chemicals and fine chemicals. The ability to functionalize multiple sites on the molecule allows for the creation of a wide range of derivatives with different properties tailored to specific needs.

Eco-friendly synthetic routes have also been developed to minimize the environmental impact of producing this compound. Green chemistry principles have guided researchers to use solvent-free conditions and biodegradable catalysts where possible. These approaches align with global efforts to reduce waste and energy consumption in chemical manufacturing.

The future prospects for (2Z)-3-{3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-ylcarbamoyl}-3-methylprop-2-enoic acid are vast and exciting. As research continues to uncover new applications and synthetic methodologies, this compound is likely to play an increasingly important role in both academic research and industrial development. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in realizing its full potential.